Cas no 2138161-00-7 (Spiro[imidazo[1,2-a]pyrimidine-5(6H),4'-piperidin]-7(8H)-one)

• Product Name: Spiro[imidazo[1,2-a]pyrimidine-5(6H),4'-piperidin]-7(8H)-one
• CAS No: 2138161-00-7
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 5299948
• Update Time: 2025-07-23

Spiro[imidazo[1,2-a]pyrimidine-5(6H),4'-piperidin]-7(8H)-one Chemical and Physical Properties

Names and Identifiers

• Spiro[imidazo[1,2-a]pyrimidine-5(6H),4'-piperidin]-7(8H)-one

• Inchi： 1S/C10H14N4O/c15-8-7-10(1-3-11-4-2-10)14-6-5-12-9(14)13-8/h5-6,11H,1-4,7H2,(H,12,13,15)
• InChI Key： VUYZXIUZAOHMRA-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C1(CCNCC1)CC(=O)N2

Additional information on Spiro[imidazo[1,2-a]pyrimidine-5(6H),4'-piperidin]-7(8H)-one

Introduction to Spiro[imidazo[1,2-a]pyrimidine-5(6H),4'-piperidin]-7(8H)-one (CAS No. 2138161-00-7)

Spiro[imidazo[1,2-a]pyrimidine-5(6H),4'-piperidin]-7(8H)-one, a compound with the chemical identifier CAS No. 2138161-00-7, represents a significant advancement in the field of pharmaceutical chemistry. This spirocyclic heterocyclic compound has garnered considerable attention due to its unique structural properties and promising biological activities. The compound's molecular framework, featuring a spiro connection between an imidazo[1,2-a]pyrimidine core and a piperidine moiety, contributes to its distinctive chemical and pharmacological characteristics.

The imidazo[1,2-a]pyrimidine scaffold is well-documented for its role in various biological processes and has been extensively explored in drug discovery efforts. This scaffold is known to exhibit interactions with multiple biological targets, making it a valuable component in the design of novel therapeutic agents. The incorporation of a piperidine ring into the spirocyclic structure further enhances the compound's potential by introducing additional functional groups that can modulate its pharmacokinetic and pharmacodynamic properties.

Recent research has highlighted the significance of spirocyclic compounds in medicinal chemistry due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The spiro[imidazo[1,2-a]pyrimidine-5(6H),4'-piperidin]-7(8H)-one molecule is no exception, demonstrating promising activity in preclinical studies. These studies have indicated that the compound may possess therapeutic potential in several areas, including oncology and inflammatory diseases.

In oncology research, the compound has shown particular promise as an inhibitor of kinases and other enzymes involved in cancer cell proliferation and survival. The spirocyclic structure of Spiro[imidazo[1,2-a]pyrimidine-5(6H),4'-piperidin]-7(8H)-one allows for precise interactions with these targets, potentially leading to the development of novel antitumor agents. Additionally, its ability to cross the blood-brain barrier suggests that it may be effective in treating central nervous system tumors.

Beyond oncology, this compound has also been investigated for its potential role in managing inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, and the ability of Spiro[imidazo[1,2-a]pyrimidine-5(6H),4'-piperidin]-7(8H)-one to modulate inflammatory pathways has been a focus of recent studies. Its interaction with cytokine receptors and signaling pathways has been explored as a means to develop new treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic chemistry behind Spiro[imidazo[1,2-a]pyrimidine-5(6H),4'-piperidin]-7(8H)-one is another area of interest. The synthesis of spirocyclic compounds often presents significant challenges due to the complexity of their molecular architecture. However, advances in synthetic methodologies have made it possible to construct these molecules with increasing efficiency and precision. The development of novel synthetic routes for this compound has not only contributed to its availability for further study but also provided insights into general strategies for constructing other spirocyclic heterocycles.

One particularly innovative approach in the synthesis of Spiro[imidazo[1,2-a]pyrimidine-5(6H),4'-piperidin]-7(8H)-one involves transition metal-catalyzed reactions that facilitate the formation of the spirocarbon bond. These reactions have enabled chemists to achieve high yields and selectivity, making them valuable tools for constructing complex molecular frameworks. Additionally, computational methods have been employed to optimize synthetic routes and predict the properties of newly designed compounds.

The pharmacological evaluation of Spiro[imidazo[1,2-a]pyrimidine-5(6H),4'-piperidin]-7(8H)-one has revealed several interesting findings regarding its mechanism of action. In vitro studies have demonstrated its ability to inhibit specific kinases involved in cancer cell signaling pathways. These kinases are often overexpressed in tumor cells and play a crucial role in their growth and survival. By inhibiting these kinases, the compound may be able to disrupt cancer cell signaling networks and induce apoptosis.

Furthermore, preclinical studies have shown that Spiro[imidazo[1,2-a]pyrimidine-5(6H),4'-piperidin]-7(8H)-one exhibits good oral bioavailability and metabolic stability. These properties are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects. Additionally, its favorable pharmacokinetic profile suggests that it may be suitable for chronic administration in therapeutic regimens.

The potential clinical applications of Spiro[imidazo[1,2-a]pyrimidine-5(6H),4'-piperidin]-7(8H)-one are vast and varied. In addition to its potential use in oncology and inflammatory diseases, it has also been explored as a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier makes it an attractive option for targeting central nervous system disorders.

The development of Spiro[imidazo[1,2-a]pyrimidine-5(6H),4'-piperidin]-7(8H)-one represents a significant step forward in pharmaceutical innovation. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As more data becomes available on its efficacy and safety profiles, it is likely that this compound will play an important role in future therapeutic strategies.